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Introduction The reaction between zinc metal and sulfuric acid is a classic example of a single

displacement reaction, resulting in the formation of zinc sulfate and hydrogen gas.[1][2] The

rate of this reaction is of significant interest in various fields, including metallurgy, corrosion

science, and chemical education. Understanding the kinetics of this dissolution process is

crucial for applications such as industrial metal cleaning, battery technology, and the production

of hydrogen gas and zinc compounds. The rate of reaction can be determined by measuring

the quantity of a product formed or a reactant consumed over a specific period.[3] Key factors

influencing the rate of zinc dissolution include the concentration of the sulfuric acid, reaction

temperature, the surface area of the zinc, and the presence of catalysts.[4][5]

The governing chemical equation for the reaction is: Zn(s) + H₂SO₄(aq) → ZnSO₄(aq) + H₂(g)

[1]

This application note provides a detailed protocol for determining the rate of zinc dissolution in

sulfuric acid by measuring the volume of hydrogen gas evolved over time.

Experimental Protocol
This protocol details the procedure for measuring the rate of reaction by collecting the

hydrogen gas produced.

1. Materials and Apparatus
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Chemicals:

Granulated Zinc (Zn)[1]

Dilute Sulfuric Acid (H₂SO₄), e.g., 1.0 M and 2.0 M solutions (IRRITANT)[3]

Distilled water

Apparatus:

Gas syringe (100 cm³) or a pneumatic trough for water displacement[6]

Conical flask or boiling tube[6]

Rubber bung with a delivery tube[6]

Measuring cylinder (25 cm³ or 50 cm³)[6]

Stopwatch[6]

Electronic balance (accurate to 0.01 g)

Clamp stand, boss, and clamp[6]

Safety goggles[3]

2. Procedure

Preparation:

Accurately weigh approximately 1.5 g of granulated zinc using an electronic balance and

record the mass.[6]

Place the weighed zinc granules into the conical flask or boiling tube.

Apparatus Setup:

Set up the apparatus as shown in the workflow diagram. Clamp the gas syringe

horizontally to the clamp stand, ensuring the plunger moves freely.
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Alternatively, set up a pneumatic trough with a water-filled measuring cylinder inverted

over the delivery tube outlet.

Using a measuring cylinder, measure 25 cm³ of 1.0 M sulfuric acid.[6]

Initiating the Reaction:

Simultaneously pour the measured sulfuric acid into the flask containing the zinc, place

the rubber bung firmly into the neck of the flask, and start the stopwatch.[6]

Data Collection:

Record the volume of hydrogen gas collected in the gas syringe at regular time intervals

(e.g., every 15 or 30 seconds).

Continue recording the volume until the reaction slows down significantly or stops

completely (i.e., no more gas is being produced).

Investigating Variables (Optional Repeats):

Acid Concentration: Repeat the experiment using 2.0 M sulfuric acid while keeping the

mass of zinc, temperature, and total volume constant to observe the effect of

concentration.[4]

Temperature: Conduct the experiment in a water bath at a controlled, elevated

temperature (e.g., 40°C or 50°C) to investigate the effect of temperature.[4][7]

Catalyst: Add a small amount (e.g., 0.1 g) of copper powder or a few drops of 0.5 M

copper(II) sulfate solution to the flask with the zinc before adding the acid to demonstrate

catalysis.[3][6]

3. Safety Precautions

Always wear safety goggles to protect against acid splashes.[3]

Sulfuric acid is corrosive and an irritant; handle it with care.[8]
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Hydrogen gas is highly flammable. Keep all flames, such as Bunsen burners or lighted

splints, away from the apparatus.[1][2]

Ensure the laboratory is well-ventilated.

Data Presentation and Analysis
The rate of reaction is calculated as the change in the volume of product (H₂) divided by the

time taken.

Average Rate of Reaction = Total Volume of H₂ Collected (cm³) / Total Time Taken (s)

For a more detailed analysis, the data should be plotted on a graph of "Volume of H₂ (cm³)"

versus "Time (s)". The gradient (slope) of the curve at any point represents the instantaneous

rate of reaction at that time. The initial rate is typically the fastest.

Table 1: Sample Data for Zinc Dissolution under Various Conditions

Time (s)
Volume of H₂ (cm³)
[1.0 M H₂SO₄ at
25°C]

Volume of H₂ (cm³)
[2.0 M H₂SO₄ at
25°C]

Volume of H₂ (cm³)
[1.0 M H₂SO₄ at
40°C]

0 0 0 0

30 22 45 38

60 41 75 65

90 56 92 84

120 68 98 95

150 77 100 99

180 84 100 100

210 89 100 100

240 92 100 100
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Experimental Workflow Diagram

1. Prepare Reactants
- Weigh ~1.5g Zinc Granules

- Measure 25 cm³ H₂SO₄

2. Assemble Apparatus
- Connect Flask to Gas Syringe

- Clamp Securely

Setup

3. Initiate Reaction
- Add H₂SO₄ to Zinc

- Immediately Seal Flask
- Start Stopwatch

Start

4. Collect Data
- Record H₂ Volume

  at Regular Time Intervals

Measure Continue until
reaction stops

5. Analyze Results
- Plot Volume vs. Time

- Calculate Reaction Rate

Analyze
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Caption: Workflow for determining the rate of zinc dissolution.
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Caption: Factors influencing the zinc dissolution pathway.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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